Cas no 133151-37-8 (4-(4-mMethylphenyl)phenylmethyl Acetate)

• Product Name: 4-(4-mMethylphenyl)phenylmethyl Acetate
• CAS No: 133151-37-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD28962955
• CID: 2102733
• PubChem ID: 14793787
• Update Time: 2025-06-10

4-(4-mMethylphenyl)phenylmethyl Acetate Chemical and Physical Properties

Names and Identifiers

• (4'-methylbiphenyl-4-yl)methyl acetate
• F50169
• (4'-Methyl-[1,1'-biphenyl]-4-yl)methylacetate
• 133151-37-8
• [4-(4-methylphenyl)phenyl]methyl acetate
• {4'-methyl-[1,1'-biphenyl]-4-yl}methyl acetate
• [1,1'-Biphenyl]-4-methanol, 4'-methyl-, acetate
• MFCD28962955
• AKOS026674459
• (4'-Methyl-[1,1'-biphenyl]-4-yl)methyl acetate
• AS-3221
• SCHEMBL9686517
• 4-(4-mMethylphenyl)phenylmethyl Acetate

• MDL： MFCD28962955
• Inchi： 1S/C16H16O2/c1-12-3-7-15(8-4-12)16-9-5-14(6-10-16)11-18-13(2)17/h3-10H,11H2,1-2H3
• InChI Key： MJZDHWXNYXSGCN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.115029749Da
• Monoisotopic Mass: 240.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-mMethylphenyl)phenylmethyl Acetate

Research Brief on 4-(4-Methylphenyl)phenylmethyl Acetate (CAS: 133151-37-8) in Chemical Biology and Pharmaceutical Applications

4-(4-Methylphenyl)phenylmethyl Acetate (CAS: 133151-37-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique physicochemical properties. This compound, characterized by its aromatic methylphenyl and acetate functional groups, has been explored for its role in the development of novel therapeutic agents and as a key building block in organic synthesis. Recent studies have highlighted its utility in modulating biological pathways, particularly in the context of inflammation and oncology, making it a compound of interest for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of 4-(4-Methylphenyl)phenylmethyl Acetate, revealing its favorable metabolic stability and bioavailability in preclinical models. The research demonstrated that this compound could serve as a prodrug, with the acetate moiety facilitating enhanced cellular uptake and subsequent hydrolysis to release the active phenolic derivative. This finding opens new avenues for the design of prodrugs targeting specific tissues or cellular compartments, thereby improving therapeutic efficacy and reducing off-target effects.

In addition to its pharmacological potential, 4-(4-Methylphenyl)phenylmethyl Acetate has been employed in synthetic chemistry as a precursor for the construction of more complex molecular architectures. A recent publication in Organic Letters detailed its use in palladium-catalyzed cross-coupling reactions, where it acted as an efficient arylating agent. The study underscored the compound's compatibility with diverse reaction conditions, enabling the synthesis of biaryl structures with high yields and selectivity. Such advancements are critical for the streamlined production of drug candidates and functional materials.

Further exploration of 4-(4-Methylphenyl)phenylmethyl Acetate has also revealed its potential in material science applications. Research conducted at the interface of chemistry and materials science demonstrated its utility in the fabrication of liquid crystalline materials. The compound's rigid aromatic core and flexible acetate tail contribute to the formation of stable mesophases, which could be leveraged in the development of advanced optical devices and sensors. These interdisciplinary applications highlight the compound's broad utility beyond traditional pharmaceutical contexts.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 4-(4-Methylphenyl)phenylmethyl Acetate to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, to address these limitations. A 2024 study in ACS Sustainable Chemistry & Engineering reported a novel enzymatic method for the synthesis of this compound, achieving high enantioselectivity and reducing environmental impact. Such innovations are pivotal for the sustainable production of this valuable intermediate.

In conclusion, 4-(4-Methylphenyl)phenylmethyl Acetate (CAS: 133151-37-8) represents a multifaceted compound with significant potential in drug development, synthetic chemistry, and material science. Ongoing research continues to uncover new applications and refine its synthesis, positioning it as a critical tool in the advancement of chemical biology and pharmaceutical sciences. Future studies should focus on elucidating its mechanistic roles in biological systems and expanding its utility in industrial applications.